Cas no 117241-60-8 (2H-1,3-Benzoxazine-2,4(3H)-dione,8-hydroxy-)

• Product Name: 2H-1,3-Benzoxazine-2,4(3H)-dione,8-hydroxy-
• CAS No: 117241-60-8
• MF: C₈H₅NO₄
• MW: 179.129602193832
• CID: 201548
• PubChem ID: 197266
• Update Time: 2025-04-19

2H-1,3-Benzoxazine-2,4(3H)-dione,8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Benzoxazine-2,4(3H)-dione,8-hydroxy-
• 8-hydroxy-1,3-benzoxazine-2,4-dione
• benadrostin
• 8-Hydroxy-2H-1,3-benzoxazine-2,4(3H)-dione
• 2H-1,3-Benzoxazine-2,4(3H)-dione, 8-hydroxy-
• FR-900483
• DTXSID00151728
• SCHEMBL16431150
• 8-hydroxy-2H-1,3-benzoxazine-2,4-dione
• AKOS006273706
• CHEBI:206066
• 117241-60-8

• Inchi： 1S/C8H5NO4/c10-5-3-1-2-4-6(5)13-8(12)9-7(4)11/h1-3,10H,(H,9,11,12)
• InChI Key： BQIRLGRTNUTGAT-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC=C(C1=2)O)=O)=O

Computed Properties

• Exact Mass: 179.02185
• Monoisotopic Mass: 179.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.56
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.631
• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines